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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Krypton-83m (⁸³ᵐKr) with alternative sources

for low-energy detector calibration, supported by experimental data. It is designed to assist

researchers in selecting the most appropriate calibration source for their specific experimental

needs, particularly in fields such as particle physics, nuclear medicine, and drug development

where precise low-energy measurements are critical.

Introduction to Low-Energy Calibration
Accurate energy calibration is fundamental to the reliability of radiation detectors. In

experiments searching for rare events, such as dark matter interactions or neutrineless double

beta decay, and in the development of sensitive medical imaging technologies, a precise

understanding of the detector's response to low-energy depositions is paramount. An ideal

calibration source for these applications should offer monoenergetic peaks in the region of

interest, be easily deployable, and have a well-understood decay scheme.

Krypton-83m has emerged as a widely used calibration source, particularly for noble liquid and

gaseous time projection chambers (TPCs). Its unique properties allow for a uniform calibration

of the detector volume, which is a significant advantage over external or solid sources.
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Krypton-83m is a metastable isomer of Krypton-83 that decays via internal conversion,

emitting monoenergetic electrons. It is produced from the decay of Rubidium-83 (⁸³Rb), which

has a convenient half-life of 86.2 days. The short half-life of ⁸³ᵐKr itself (1.83 hours) prevents

long-term contamination of the detector.[1]

The decay of ⁸³ᵐKr occurs in two steps, providing two distinct low-energy calibration points.

The first transition has an energy of 32.1 keV, followed by a second transition of 9.4 keV with a

half-life of approximately 154 ns.[2][3] This delayed coincidence is a powerful tool for

background rejection and allows for detailed studies of the detector's timing and position

reconstruction capabilities. The total decay energy of 41.5 keV provides a further calibration

point.[4][5]

Experiments have demonstrated excellent energy resolution with ⁸³ᵐKr. For instance, the

NEXT-100 experiment achieved an energy resolution of 4.16% Full Width at Half Maximum

(FWHM) at 41.5 keV in a high-pressure xenon gas TPC.[6][7] In liquid argon, the CENNS-10

detector measured an energy resolution of 9% at the same energy.[5][8][9][10]

Comparison with Alternative Calibration Sources
While ⁸³ᵐKr offers significant advantages, other sources are also employed for low-energy

calibration. The choice of a calibration source depends on the specific requirements of the

experiment, including the energy range of interest, the detector type, and the acceptable level

of background. The following tables provide a comparison of ⁸³ᵐKr with common alternatives.

Table 1: Comparison of Key Properties of Low-Energy Calibration Sources
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Property
Krypton-
83m (⁸³ᵐKr)

Argon-37
(³⁷Ar)

Xenon-
131m
(¹³¹ᵐXe)

Cobalt-57
(⁵⁷Co)

Americium-
241 (²⁴¹Am)

Decay Mode
Internal

Transition

Electron

Capture

Internal

Transition

Electron

Capture

Alpha Decay,

Gamma

Primary

Emissions

(Energy)

32.1 keV e⁻,

9.4 keV e⁻

2.82 keV X-

ray/Auger e⁻

164 keV γ, X-

rays

122 keV γ,

136 keV γ

59.5 keV γ, α

particles

Half-life 1.83 hours 35.0 days 11.9 days 271.8 days 432.2 years

Parent

Isotope

Rubidium-83

(⁸³Rb)

N/A

(produced by

neutron

activation)

Iodine-131

(¹³¹I)

N/A

(produced in

cyclotron)

N/A

Parent Half-

life
86.2 days N/A 8.0 days N/A N/A

Typical

Application

Internal

calibration of

noble

liquid/gas

detectors

Internal

calibration of

noble

liquid/gas

detectors

Internal

calibration of

noble

liquid/gas

detectors

External

calibration of

various

detectors

External

calibration,

neutron

sources (with

Be)

Table 2: Performance Comparison of Low-Energy Calibration Sources in Noble Liquid/Gas

Detectors
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Source Detector Type Energy
Energy
Resolution
(FWHM)

Reference

⁸³ᵐKr

High-Pressure

Xenon Gas TPC

(NEXT-100)

41.5 keV 4.16% [6][7]

⁸³ᵐKr

Liquid Argon

TPC (CENNS-

10)

41.5 keV 9% [5][8][9][10]

³⁷Ar
Liquid Xenon

TPC (XENON1T)
2.82 keV

~10.6%

(combined scale)
[5]

¹³¹ᵐXe
Liquid Xenon

TPC
164 keV

Data not readily

available in a

comparable

format

⁵⁷Co
Xenon TPC

(CAST)

6.4 keV (Fe X-

ray), 14.4 keV

Not primarily

used for energy

resolution

studies in this

context

[11]

²⁴¹Am

Not typically

used for direct

low-energy

electron recoil

calibration in

noble liquid

TPCs due to

alpha emissions.

N/A N/A
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A typical experimental workflow for the validation and use of ⁸³ᵐKr as a calibration source in a

noble liquid or gas detector involves the following key steps:

Source Production and Preparation:

Rubidium-83 (⁸³Rb), the parent isotope of ⁸³ᵐKr, is typically produced by proton

bombardment of a krypton gas target or a rubidium chloride target in a cyclotron.

The ⁸³Rb is then trapped in a zeolite molecular sieve or on a charcoal substrate. This

allows the gaseous ⁸³ᵐKr to emanate while retaining the solid ⁸³Rb.

Injection into the Detector System:

The ⁸³Rb source is connected to the gas circulation system of the detector.

A carrier gas (e.g., the detector medium itself, like xenon or argon) is flowed over the ⁸³Rb

source.

The carrier gas entrains the emanated ⁸³ᵐKr atoms and transports them into the active

volume of the detector.

The flow rate and duration are controlled to achieve the desired activity level within the

detector.

Data Acquisition:

The detector's data acquisition system is configured to trigger on the low-energy events

from the ⁸³ᵐKr decays.

The two-step decay with its characteristic delay between the 32.1 keV and 9.4 keV

depositions can be used to set up a coincidence trigger to enhance the signal-to-

background ratio.

Data Analysis:

The acquired data is analyzed to identify the characteristic energy peaks of ⁸³ᵐKr at 9.4

keV, 32.1 keV, and the summed energy of 41.5 keV.
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The spatial distribution of the ⁸³ᵐKr events is analyzed to verify the uniformity of the

calibration throughout the detector volume.

The energy resolution of the detector at these energies is determined by fitting the spectral

peaks.

The detector's response (e.g., light and charge yield) is mapped as a function of position.

Decay and Removal:

Due to its short half-life of 1.83 hours, the ⁸³ᵐKr activity decays away naturally in a matter

of hours, allowing for a swift return to low-background data taking.

The detector's purification system helps to remove any remaining krypton from the

detector medium.

Protocols for Alternative Sources
Gaseous Sources (³⁷Ar, ¹³¹ᵐXe): The protocol is broadly similar to that of ⁸³ᵐKr, involving

production and injection into the detector's circulation system. ³⁷Ar is produced by neutron

activation of ³⁶Ar.[4][12] ¹³¹ᵐXe is a decay product of ¹³¹I.[13][14] A key difference is their

longer half-lives, which require longer waiting periods for the source to decay away.

Solid Sources (⁵⁷Co, ²⁴¹Am): The protocol for these sources is fundamentally different as

they are not mixed with the detector medium.

Source Placement: The encapsulated source is typically mounted on a movable arm or

placed in a designated port that allows it to be positioned at various locations around the

exterior of the detector's active volume.

Collimation: Often, the source is placed behind a collimator to create a beam of radiation

directed towards a specific region of the detector.

Data Acquisition and Analysis: Data is taken with the source at multiple positions to map

the detector's response. The analysis must account for the attenuation of the radiation by

the detector materials between the source and the active volume. This method provides a

localized calibration rather than a uniform volumetric one.
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Visualizations

Krypton-83m Decay Scheme

⁸³Rb
(t½ = 86.2 d)

⁸³ᵐKr (9/2+)
41.5 keV

EC (75%) ⁸³Kr (7/2+)
9.4 keV

IT (32.1 keV e⁻)
t½ = 1.83 h

⁸³Kr (g.s.)

IT (9.4 keV e⁻)
t½ = 154 ns

Click to download full resolution via product page

Caption: Decay scheme of ⁸³Rb to ⁸³ᵐKr and its subsequent decay.
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Krypton-83m Calibration Workflow

Source Preparation

Injection

Data Acquisition & Analysis

⁸³Rb Source
(on Zeolite/Charcoal)

Carrier Gas Flow

Emanation of ⁸³ᵐKr

Detector Active Volume

Injection of ⁸³ᵐKr

Data Acquisition
(Coincidence Trigger)

Detection of Decays

Energy & Position
Reconstruction

Energy Resolution
Measurement

Click to download full resolution via product page

Caption: Experimental workflow for ⁸³ᵐKr detector calibration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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